Cas no 60202-89-3 (Propanoic acid, 2-chlorophenyl ester)

• Product Name: Propanoic acid, 2-chlorophenyl ester
• CAS No: 60202-89-3
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• MDL: MFCD08777373
• CID: 528658
• Update Time: 2026-04-29

Propanoic acid, 2-chlorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-chlorophenyl ester
• (2-chlorophenyl) propanoate
• 2-Chlorophenylpropionate
• (2-Chlor-phenyl)-propionat
• 2-Chlor-1-propionyloxy-benzol
• AC1L84FE
• CTK2F8820
• NSC404315
• o-chlorophenyl propionate
• propionic acid-(2-chloro-phenyl ester)
• Propionsaeure-(2-chlor-phenylester)
• SureCN578720
• SureCN9799609

• MDL： MFCD08777373
• Inchi： InChI=1S/C9H9ClO2/c1-2-9(11)12-8-6-4-3-5-7(8)10/h3-6H,2H2,1H3
• InChI Key： YVVXKLRCRMYJIP-UHFFFAOYSA-N
• SMILES： CCC(=O)OC1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 184.02917
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 26.3
• LogP: 2.65540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on Propanoic acid, 2-chlorophenyl ester

Recent Advances in the Study of Propanoic acid, 2-chlorophenyl ester (CAS: 60202-89-3)

Propanoic acid, 2-chlorophenyl ester (CAS: 60202-89-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as an intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings regarding its chemical properties, biological activities, and potential therapeutic uses.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of Propanoic acid, 2-chlorophenyl ester as a precursor in the synthesis of novel anti-inflammatory agents. The researchers utilized a multi-step synthetic pathway to derive derivatives of this compound, which were then evaluated for their inhibitory effects on cyclooxygenase-2 (COX-2). The results indicated that certain derivatives exhibited promising COX-2 selectivity, suggesting potential for further development as non-steroidal anti-inflammatory drugs (NSAIDs).

Another significant study, featured in Bioorganic & Medicinal Chemistry Letters (2024), focused on the antimicrobial properties of Propanoic acid, 2-chlorophenyl ester. The compound was tested against a panel of Gram-positive and Gram-negative bacteria, as well as fungal strains. The findings revealed moderate antibacterial activity, particularly against Staphylococcus aureus, with minimal cytotoxicity observed in mammalian cell lines. These results highlight its potential as a scaffold for designing new antimicrobial agents.

In addition to its pharmacological applications, recent research has also explored the environmental fate and toxicity of Propanoic acid, 2-chlorophenyl ester. A study in Environmental Science & Technology (2023) assessed its biodegradability and ecotoxicological effects using aquatic models. The compound demonstrated moderate persistence in water, with low acute toxicity to Daphnia magna and algae. However, further studies are recommended to evaluate its long-term environmental impact.

Overall, the latest research on Propanoic acid, 2-chlorophenyl ester underscores its versatility as a chemical intermediate and its potential in drug discovery. While significant progress has been made, additional studies are needed to fully elucidate its mechanisms of action and optimize its therapeutic and environmental profiles. This brief provides a snapshot of current advancements and sets the stage for future investigations in this promising area of research.